Cas no 2228583-92-2 (1-(2-methoxynaphthalen-1-yl)cyclopropylmethanol)

1-(2-Methoxynaphthalen-1-yl)cyclopropylmethanol is a specialized organic compound featuring a naphthalene core substituted with a methoxy group at the 2-position and a cyclopropane ring bearing a hydroxymethyl group at the 1-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in synthetic chemistry, particularly for constructing complex polycyclic frameworks or chiral molecules. The cyclopropylmethanol moiety enhances reactivity in ring-opening or functionalization reactions, while the methoxynaphthalene group offers stability and versatility in further derivatization. Its well-defined molecular architecture is advantageous for applications in pharmaceuticals, materials science, or asymmetric synthesis, where precise control over stereochemistry and reactivity is critical.
1-(2-methoxynaphthalen-1-yl)cyclopropylmethanol structure
2228583-92-2 structure
Product Name:1-(2-methoxynaphthalen-1-yl)cyclopropylmethanol
CAS No:2228583-92-2
MF:C15H16O2
MW:228.286344528198
CID:5846624
PubChem ID:165648151
Update Time:2025-06-13

1-(2-methoxynaphthalen-1-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methoxynaphthalen-1-yl)cyclopropylmethanol
    • 2228583-92-2
    • [1-(2-methoxynaphthalen-1-yl)cyclopropyl]methanol
    • EN300-1735305
    • Inchi: 1S/C15H16O2/c1-17-13-7-6-11-4-2-3-5-12(11)14(13)15(10-16)8-9-15/h2-7,16H,8-10H2,1H3
    • InChI Key: BFMQOKNAABZIHC-UHFFFAOYSA-N
    • SMILES: OCC1(C2=C(C=CC3C=CC=CC2=3)OC)CC1

Computed Properties

  • Exact Mass: 228.115029749g/mol
  • Monoisotopic Mass: 228.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 29.5Ų

1-(2-methoxynaphthalen-1-yl)cyclopropylmethanol Pricemore >>

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Additional information on 1-(2-methoxynaphthalen-1-yl)cyclopropylmethanol

Comprehensive Overview of 1-(2-Methoxynaphthalen-1-yl)cyclopropylmethanol (CAS No. 2228583-92-2)

1-(2-Methoxynaphthalen-1-yl)cyclopropylmethanol (CAS No. 2228583-92-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique cyclopropylmethanol moiety and methoxynaphthalene backbone, is widely studied for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The growing demand for novel small-molecule therapeutics has propelled interest in compounds like 1-(2-Methoxynaphthalen-1-yl)cyclopropylmethanol. Its naphthalene derivative structure is a key feature, as naphthalene-based compounds are known for their optical properties and biological activity. Recent studies highlight its potential in enzyme inhibition and receptor modulation, making it a candidate for treating metabolic disorders and inflammatory conditions. Additionally, its methoxy group contributes to improved solubility, a critical factor in drug formulation.

In the context of green chemistry, 1-(2-Methoxynaphthalen-1-yl)cyclopropylmethanol is also being explored for sustainable synthesis methods. With the rise of AI-driven drug design, computational models frequently analyze its molecular docking potential, optimizing interactions with biological targets. This aligns with the broader trend of high-throughput screening and fragment-based drug discovery, where such compounds play a pivotal role.

Another area of interest is its application in organic electronics. The naphthalene core provides excellent charge transport properties, making it suitable for OLED materials and photovoltaic devices. Researchers are investigating its fluorescence characteristics and thermal stability, which are essential for next-generation display technologies. This dual utility in pharmaceuticals and material science underscores its interdisciplinary importance.

From a synthetic perspective, the cyclopropyl ring in 1-(2-Methoxynaphthalen-1-yl)cyclopropylmethanol introduces steric constraints that can influence conformational stability. This feature is valuable in designing rigid scaffolds for medicinal chemistry. Moreover, its chiral center opens avenues for asymmetric synthesis, a hot topic in modern organic chemistry aimed at producing enantiomerically pure compounds.

As the scientific community continues to explore structure-activity relationships (SAR), 1-(2-Methoxynaphthalen-1-yl)cyclopropylmethanol remains a compound of high relevance. Its integration into combinatorial libraries and virtual screening platforms further demonstrates its utility. For researchers seeking innovative building blocks, this compound offers a balance of complexity and functionality, driving advancements in both therapeutic development and functional materials.

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